N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide

• IUPAC Name: N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide
• InChI: InChI=1S/C20H19N3O2/c24-20(19-17-8-3-1-6-15(17)10-13-25-19)21-14-16-7-2-4-9-18(16)23-12-5-11-22-23/h1-9,11-12,19H,10,13-14H2,(H,21,24)
• InChI Key: VIIUJGUAFXOHTB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)C(=O)NCC3=CC=CC=C3N4C=CC=N4
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide is a complex organic compound that features a pyrazole ring and an isochromene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrazole ring, followed by the formation of the isochromene moiety. The final step involves coupling these two components under specific reaction conditions.

Preparation of Pyrazole Ring: The pyrazole ring can be synthesized using a [3+2] cycloaddition reaction involving hydrazine and an α,β-unsaturated carbonyl compound.

Formation of Isochromene Moiety: The isochromene ring can be synthesized through a cyclization reaction involving an ortho-alkynylbenzaldehyde.

Coupling Reaction: The final coupling reaction to form N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide can be achieved using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation or metal hydrides such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution or sodium hydride for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide involves its interaction with specific molecular targets. For example, it may inhibit enzyme activity by binding to the active site or interfere with receptor signaling pathways . The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

3(5)-Substituted Pyrazoles: These compounds share the pyrazole ring structure and exhibit similar reactivity and biological activity.

Isochromene Derivatives: Compounds with the isochromene moiety also show similar chemical properties and applications.

Uniqueness

N-[(2-pyrazol-1-ylphenyl)methyl]-3,4-dihydro-1H-isochromene-1-carboxamide is unique due to the combination of the pyrazole and isochromene rings, which imparts distinct chemical and biological properties. This dual functionality makes it a versatile compound for various applications in research and industry .